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Compound of Interest

Compound Name: Benzoximate
CAS No.: 29356-13-6
Cat. No.: B1239414
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoximate is a non-systemic acaricide, effective against all stages of mites, particularly
spider mites. It operates through contact and stomach action. First commercialized in 1971, its
use has since been discontinued in many regions, though it remains in use in some parts of the
world. This technical guide provides a comprehensive overview of the chemical structure,
physicochemical and toxicological properties, and analytical methodologies related to
Benzoximate.

Chemical Structure and Identifiers

Benzoximate, a benzoyl derivative, is characterized by a central oxime ether linkage. Its
chemical identity is defined by several key identifiers.
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Identifier Value Source
benzoic (=)-3-chloro-N-ethoxy-

IUPAC Name 2,6-dimethoxybenzene-1- [1]
carboximidic anhydride

CAS Number 29104-30-1 [2][3][4]

Molecular Formula C1sH1sCINOs [21[31[4]

Molecular Weight 363.79 g/mol [3114]
CCN(C(=0)C1=C(C=CC(=C1

SMILES OC)Cl)OC)OC(=0)C2=CC=CC [2]
=C2
HOERQTQCTISLFR-

InChl Key [2]
UHFFFAOYSA-N
Benzomate, Citrazon,

Synonyms [21[31[5]

Acarmate, Artaban

Physicochemical Properties

The physicochemical properties of Benzoximate are crucial for understanding its

environmental fate and behavior, as well as for developing analytical methods.
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Property Value Conditions Source

Melting Point 73°C [61[7]

Boiling Point 483.3+55.0 °C Predicted [6]
<1.33 x 10-2 Pa (4.53

Vapor Pressure 25°C [61[7]
x 1074 Pa)

Water Solubility 30.26 mg/L Not specified [6]

Solubility in Organic
20 °C 6171

Solvents

Acetone: 980 g/L [61[7]

Benzene: 650 g/L [61[7]

Dimethylformamide:
[61[7]

1460 g/L

Ethanol: 70 g/L [61[7]

Hexane: 8 g/L [61[7]

Xylene: 710 g/L [61[7]

Octanol-Water

Partition Coefficient 4.1 [2]

(logP)

Toxicological Profile

Benzoximate exhibits relatively low acute toxicity to mammals but is noted for its potential
harm to aquatic ecosystems.[1]

Mammalian Toxicity
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Endpoint Species Value Source

Acute Oral LDso Mouse >15000 mg/kg [2]

Rat (male) 12000 mg/kg [2]

Rat (female) 14500 mg/kg [2]

Acute Dermal LDso Rat >15000 mg/kg [3]
Ecotoxicity

Benzoximate is classified as harmful to aquatic life with long-lasting effects.[7] While specific
LCso/ECso values are not readily available in the reviewed literature, it is known to be
moderately toxic to predatory mites.[1]

Mode of Action

The precise mode of action of Benzoximate is not fully elucidated. It is known to be a non-
systemic acaricide that acts via contact and stomach poisoning.[2] Evidence suggests that it
disrupts the nervous system of mites, however, the specific molecular targets, such as effects
on neurotransmitters or key enzymes like acetylcholinesterase, have not been definitively
identified in the available literature.[2][8]

Due to the lack of specific information on signaling pathways, a diagrammatic representation
cannot be provided at this time.

Experimental Protocols

Detailed experimental protocols for the synthesis and comprehensive toxicological evaluation
of Benzoximate are not widely published. However, a general approach to its synthesis and a
published method for its analysis in crops provide insight into relevant methodologies.

Synthesis

A complete, detailed experimental protocol for the synthesis of Benzoximate is not available in
the public domain. However, based on its chemical structure, a plausible synthetic route would
involve the reaction of 3-chloro-N-ethoxy-2,6-dimethoxybenzimidoyl chloride with benzoic acid
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in the presence of a base. This is a standard method for the formation of an acid anhydride
from an acid chloride and a carboxylic acid.

Below is a logical workflow for a potential synthesis, which could be adapted from standard
organic chemistry procedures.
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Logical Workflow for Benzoximate Synthesis

Starting Materials

3-chloro-N-ethoxy-2,6-dimethoxybenzimidoyl chloride Benzoic Acid Base (e.g., Pyridine) Anhydrous Solvent (e.g., Toluene)

Combine reactants in solvent

Stir at controlled temperature

Monitor reaction by TLC

Quench reaction

Solvent extraction

Dry organic layer

Evaporate solvent

Purification and Analysis

Column chromatography

A

Recrystallization

Y

Characterize product (NMR, MS, IR)

Click to download full resolution via product page

Caption: A logical workflow for the potential synthesis of Benzoximate.
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Residue Analysis in Crops

A high-performance liquid chromatography (HPLC) method has been developed for the
determination of Benzoximate residues in citrus fruits.[2]

Sample Preparation Workflow:

Workflow for Benzoximate Residue Analysis

Homogenize crop sample

Extract with Methanol/Water

Partition into Dichloromethane

Concentrate under reduced pressure

l

Purify with Sep-Pak Florisil cartridge

Analyze by HPLC-UV at 235 nm

Click to download full resolution via product page
Caption: Sample preparation workflow for Benzoximate residue analysis.

Detailed Steps:
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» Extraction: A representative sample of the crop is homogenized and extracted with a
methanol/water solution.[2]

 Liquid-Liquid Partitioning: The extract is then partitioned into dichloromethane to isolate the
Benzoximate from water-soluble components.[2]

» Concentration: The dichloromethane extract is concentrated under reduced pressure.[2]

o Clean-up: The concentrated extract is purified using a Sep-Pak Florisil cartridge to remove
interfering substances.[2]

e Analysis: The purified sample is analyzed by HPLC with UV detection at 235 nm using a
Lichrospher PR-18 column.[2]

This method demonstrated average recoveries of 92.4-94.9% with a detection limit of 0.05
ppm.[2]

Toxicological Evaluation

Standardized toxicological evaluations would typically follow OECD guidelines. For a
substance like Benzoximate, the following tests would be relevant:

Acute Oral Toxicity: OECD Test Guideline 423

e Acute Dermal Toxicity: OECD Test Guideline 402

o Acute Inhalation Toxicity: OECD Test Guideline 403

e Skin Irritation/Corrosion: OECD Test Guideline 404

e Eye Irritation/Corrosion: OECD Test Guideline 405

¢ Skin Sensitization: OECD Test Guideline 406

o Toxicity to Fish (Acute): OECD Test Guideline 203

» Toxicity to Daphnia (Acute): OECD Test Guideline 202

o Toxicity to Algae: OECD Test Guideline 201
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These guidelines provide detailed methodologies for conducting the respective toxicological
assessments to ensure data is reliable and comparable across different laboratories.

Conclusion

Benzoximate is an acaricide with well-defined chemical and physical properties. While its
acute mammalian toxicity is low, its potential for environmental persistence and harm to aquatic
ecosystems is a key consideration. The mode of action is generally understood to be
neurotoxic, but the specific molecular targets remain an area for further research. Standardized
analytical methods for residue detection are available, and established OECD guidelines
provide a framework for comprehensive toxicological evaluation. This guide serves as a
foundational resource for professionals engaged in the research and development of pesticides
and related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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